![molecular formula C8H6F2O3 B062078 2,4-Difluoro-3-methoxybenzoic acid CAS No. 178974-97-5](/img/structure/B62078.png)
2,4-Difluoro-3-methoxybenzoic acid
Overview
Description
Synthesis Analysis
- Efficient Synthesis : Zhang et al. (2017) describe an efficient synthesis of 3,5-Dimethoxy-2,4-Difluorobenzoic acid, a key intermediate for preparing moxifloxacin impurities. The process involves nitration, methoxyl substitution, reduction, diazotisation, and reduction, with identification and determination of structures using IR, NMR, and HRMS (Zhang et al., 2017).
Molecular Structure Analysis
- Structural and Vibrational Properties : Jeyavijayan and Murugan (2020) explored the molecular vibrations of 3-methoxy-2,4,5-trifluorobenzoic acid using FTIR, FT-Raman spectra, and DFT-B3LYP calculations. The study provides insights into the optimized structural characteristics and intramolecular charge transfer interactions (Jeyavijayan & Murugan, 2020).
Chemical Reactions and Properties
- Triorganotin(IV) Complexes : Ma, Han, and Zhang (2007) synthesized new complexes based on 2,4,5-trifluoro-3-methoxybenzoic acid. The study included characterization by elemental, IR, NMR spectra analyses and X-ray crystallography, providing insights into the compound's reactivity and interaction with other chemicals (Ma, Han, & Zhang, 2007).
Physical Properties Analysis
- Vibrational and Electronic Transition Analysis : Karabacak, Cinar, and Cinar (2011) conducted a comprehensive study on 2,3-difluorobenzoic acid and 2,4-difluorobenzoic acid. Their research, using experimental techniques and quantum chemical calculations, revealed detailed information on molecular conformation, vibrational, and electronic transition analysis (Karabacak, Cinar, & Cinar, 2011).
Chemical Properties Analysis
- Reactions with Organometallic Intermediates : Marzi, Gorecka, and Schlosser (2004) explored the functionalization of difluorophenols and trifluorophenols, converting them into hydroxybenzoic acids. This study demonstrates the compound's reactivity and potential for diverse synthesis (Marzi, Gorecka, & Schlosser, 2004).
Scientific Research Applications
Synthesis and Applications in Drug Development:
- 3-chloro-2,4-difluoro-5-hydroxybenzoic acid is synthesized from 2,4-difluoro-3-chlororobenzoic acid, which is structurally similar to 2,4-Difluoro-3-methoxybenzoic acid. This compound serves as a key intermediate in preparing antimicrobial 3-quinolinecarboxylic acid drugs, indicating potential pharmaceutical applications for structurally similar compounds (Zhang et al., 2020).
Encapsulation and Controlled Release:
- The study on 4-hydroxy-3-methoxybenzoic acid (vanillic acid) encapsulated into layered double hydroxide to produce nanohybrids for controlled release of flavor in foods suggests that similar methoxybenzoic acids, like this compound, might be used in encapsulation and controlled release technologies (Hong et al., 2008).
Structural Studies and Ligand Behavior:
- Triorganotin(IV) complexes based on mixed ligands of 2,4,5-trifluoro-3-methoxybenzoic acid indicate that methoxybenzoic acids can participate in forming complex structures and might interact with various metals, suggesting potential applications in material science and coordination chemistry (Ma et al., 2007).
Intramolecular Interactions and Stability:
- A study on 3-substituted-2-methoxybenzoic acid systems exhibits resonance-stabilized intramolecular hydrogen bonding. This suggests that substituents on methoxybenzoic acids, like this compound, can significantly affect their molecular interactions and stability, which is crucial in designing molecules for specific functions (Schmiedekamp-Schneeweis & Payne, 1998).
Safety and Hazards
properties
IUPAC Name |
2,4-difluoro-3-methoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWLIGHXPUYUTBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90396323 | |
Record name | 2,4-Difluoro-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90396323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
178974-97-5 | |
Record name | 2,4-Difluoro-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90396323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Difluoro-3-methoxybenzoic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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